Cas no 61190-57-6 (4H-Thieno[3,2-c]azepin-4-one, 5-acetyl-5,6,7,8-tetrahydro-)

4H-Thieno[3,2-c]azepin-4-one, 5-acetyl-5,6,7,8-tetrahydro- structure
61190-57-6 structure
Product Name:4H-Thieno[3,2-c]azepin-4-one, 5-acetyl-5,6,7,8-tetrahydro-
CAS No:61190-57-6
MF:C10H11NO2S
MW:209.26484131813
CID:489125
PubChem ID:71398439
Update Time:2025-04-19

4H-Thieno[3,2-c]azepin-4-one, 5-acetyl-5,6,7,8-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 4H-Thieno[3,2-c]azepin-4-one, 5-acetyl-5,6,7,8-tetrahydro-
    • 5-acetyl-7,8-dihydro-6H-thieno[3,2-c]azepin-4-one
    • DTXSID90819865
    • 61190-57-6
    • 5-Acetyl-5,6,7,8-tetrahydro-4H-thieno[3,2-c]azepin-4-one
    • Inchi: 1S/C10H11NO2S/c1-7(12)11-5-2-3-9-8(10(11)13)4-6-14-9/h4,6H,2-3,5H2,1H3
    • InChI Key: QLHPETBKPFLOQR-UHFFFAOYSA-N
    • SMILES: S1C=CC2C(N(C(C)=O)CCCC1=2)=O

Computed Properties

  • Exact Mass: 209.05113
  • Monoisotopic Mass: 209.05104977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 65.6Ų

Experimental Properties

  • PSA: 37.38
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen